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Compound of Interest

Compound Name: (E)-Naringenin chalcone

Cat. No.: B1149822 Get Quote

Technical Support Center: (E)-Naringenin
Chalcone
This technical support center provides comprehensive guidance on the storage, handling, and

use of (E)-Naringenin chalcone for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is (E)-Naringenin chalcone?

A1: (E)-Naringenin chalcone, also known as 2',4,4',6'-Tetrahydroxychalcone, is a flavonoid

and an intermediate in flavonol biosynthesis.[1][2] It is a naturally occurring polyphenol found in

plants like citrus fruits and tomatoes.[2][3] This compound is of interest to researchers for its

diverse biological activities, including anti-inflammatory, anti-allergic, and anticancer properties.

[1]

Q2: What are the main physical and chemical properties of (E)-Naringenin chalcone?

A2: The key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₁₂O₅ [2][4]

Formula Weight 272.25 g/mol [4]

Appearance Solid, Powder [2][4]

CAS Number

73692-50-9 (cis/trans

unspecified), 25515-46-2

(trans)

[4][5]

λmax 366 nm [2]

Q3: How should I store (E)-Naringenin chalcone?

A3: Proper storage is crucial to maintain the stability and integrity of the compound.

Recommendations vary for the solid form and solutions.

Form
Storage
Temperature

Duration
Special
Instructions

Reference

Solid -20°C ≥ 4 years [2]

+4°C [4]

In Solvent (e.g.,

DMSO)
-80°C 6 months Protect from light [1][6]

-20°C 1 month Protect from light [1][6]

Q4: What are the safety precautions for handling (E)-Naringenin chalcone?

A4: (E)-Naringenin chalcone is classified as harmful if swallowed, causes skin irritation, and

causes serious eye irritation.[6][7] It may also cause respiratory irritation.[6][7] Standard

laboratory safety practices should be followed:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6][8]
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Ventilation: Use only outdoors or in a well-ventilated area.[6] Avoid breathing dust.[6][9]

Handling: Avoid contact with skin and eyes.[9] Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.[6]

In case of exposure:

Skin: Wash with plenty of soap and water.[6]

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[6]

Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing.[6]

Ingestion: Rinse mouth.[6]

Troubleshooting Guides
Problem 1: The (E)-Naringenin chalcone powder will not dissolve.

Possible Cause: Incorrect solvent selection or insufficient solvent volume.

Solution: (E)-Naringenin chalcone has varying solubility in different solvents. Refer to the

solubility table below to select an appropriate solvent. Sonication or gentle heating can aid

dissolution.[1] For in vivo experiments, it is recommended to prepare fresh solutions on the

day of use.[1]
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Solvent Solubility Reference

DMF 15 mg/mL [2]

DMSO 10 mg/mL [2]

Ethanol 1 mg/mL [2]

PBS (pH 7.2) Slightly soluble [2]

Methanol Soluble [10][11]

Ethyl Acetate Soluble [10][11]

Isopropanol Soluble [10][11]

n-Butanol Soluble [10][11]

Hexane Low solubility [10][11]

Petroleum Ether Low solubility [10][11]

Problem 2: Inconsistent or unexpected experimental results.

Possible Cause 1: Compound Degradation. (E)-Naringenin chalcone can be unstable

under certain conditions. It can spontaneously cyclize to form naringenin, particularly in

neutral or alkaline media.[5][12]

Solution: Ensure proper storage conditions are maintained (see storage table). Prepare

fresh solutions for experiments and use them promptly.[1] Avoid strong acids, alkalis, and

strong oxidizing/reducing agents.[6]

Possible Cause 2: Incorrect Concentration. The biological effects of (E)-Naringenin
chalcone are dose-dependent.

Solution: Verify calculations and ensure accurate preparation of stock and working

solutions. For example, in cell culture, cytotoxic effects increase sharply at concentrations

above 50 µM.[1]

Possible Cause 3: Isomerization. Naringenin chalcone can exist in equilibrium with its

flavanone isomer, naringenin.[12][13] This process can be catalyzed by chalcone isomerase
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in plant cells or occur spontaneously.[5]

Solution: Be aware of the potential for isomerization in your experimental system.

Analytical methods like HPLC or mass spectrometry can be used to confirm the identity

and purity of the compound in your samples.[12]

Experimental Protocols & Workflows
General Workflow for Handling and Solution Preparation
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Storage

Preparation

Experimental Storage

Store Solid at -20°C

Weigh Compound in
Ventilated Area

Retrieve from storage

Dissolve in Appropriate
Solvent (e.g., DMSO)

Aliquot Stock Solution

Store Stock at -80°C
(up to 6 months)

Prepare Working Solution
Fresh for Daily Use

Thaw for experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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